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Compound of Interest

Compound Name: 2-Chloro-3-nitrobenzoyl chloride

CAS No.: 34128-16-0

Cat. No.: B2522514

Get Quote

Introduction & Chemical Profile[1][2][3][4][5]
2-Chloro-3-nitrobenzoyl chloride (CAS: 34128-16-0) is a highly functionalized electrophile

widely utilized in medicinal chemistry for the synthesis of pharmacophores, particularly in the

development of kinase inhibitors and antibacterial agents.

Reactivity Analysis
This reagent exhibits a unique reactivity profile driven by the interplay between steric and

electronic effects:

Electronic Activation (The "Pull"): The nitro group (

) at the meta position is strongly electron-withdrawing (

,

effects). This significantly increases the electrophilicity of the carbonyl carbon, making it
more reactive toward nucleophiles than unsubstituted benzoyl chloride.
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Steric Modulation (The "Push"): The chlorine atom at the ortho position (C2) introduces steric

bulk. While the carbonyl is electronically "hot," the approach of bulky nucleophiles is

sterically encumbered. This requires precise temperature control to balance reaction rate

against the risk of hydrolysis or side reactions.

Property Value Implication for Protocol

Molecular Weight 220.01 g/mol
Calculation basis for

stoichiometry.

Physical State
Crystalline Solid / Low-melting

solid

Can be weighed as a solid;

gentle heating may be required

for transfer if melted.

Moisture Sensitivity High
Strict anhydrous conditions are

required.

Main Hazard Corrosive / Lachrymator
Work exclusively in a fume

hood.

Safety & Handling (Critical)
WARNING: This compound reacts violently with water to release hydrogen chloride (HCl) gas

and the corresponding benzoic acid.

Engineering Controls: All operations must be performed in a functioning chemical fume hood.

PPE: Neoprene or Nitrile gloves (double gloving recommended), safety goggles, and a lab

coat.

Quenching Spills: Do not add water directly to the neat chemical. Absorb with dry sand or

vermiculite, then neutralize cautiously with a dilute sodium bicarbonate solution.

General Protocol A: N-Acylation (Amide Synthesis)
This is the primary application for this reagent, used to couple the benzoyl core to primary or

secondary amines.
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Reagents & Materials[5][7][8][9][10]
Electrophile: 2-Chloro-3-nitrobenzoyl chloride (1.0 - 1.1 equiv)

Nucleophile: Target Amine (1.0 equiv)

Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.2 - 2.0 equiv). Note: Use

2.0+ equiv if the amine is a salt (e.g., HCl salt).

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Catalyst (Optional): 4-Dimethylaminopyridine (DMAP) (0.05 equiv) for sterically hindered

amines.

Step-by-Step Procedure
Preparation: Flame-dry or oven-dry a round-bottom flask containing a magnetic stir bar.

Purge with nitrogen or argon.

Solubilization: Dissolve the Amine (1.0 equiv) and Base (1.5 equiv) in anhydrous DCM (

concentration relative to amine).

Cooling: Cool the solution to

using an ice-water bath.

Rationale: The 3-nitro group makes the acid chloride highly reactive. Cooling prevents

exotherms and minimizes side reactions.

Addition: Dissolve 2-Chloro-3-nitrobenzoyl chloride (1.1 equiv) in a minimal amount of

DCM. Add this solution dropwise to the amine mixture over 10–15 minutes.

Note: If the acid chloride is solid and free-flowing, it can be added portion-wise as a solid,

but solution addition is preferred for control.

Reaction: Allow the mixture to warm to room temperature (RT) naturally. Stir for 2–12 hours.
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Monitoring: Check reaction progress via TLC or LC-MS. The acid chloride hydrolyzes to

the acid on LC-MS (check for mass

).

Workup:

Quench with saturated aqueous

(removes unreacted acid chloride and neutralizes HCl salts).

Extract with DCM (

).

Wash combined organics with

(to remove unreacted amine/base) and then Brine.

Dry over anhydrous

, filter, and concentrate in vacuo.

Experimental Workflow Diagram
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Figure 1: Standard workflow for N-acylation using 2-Chloro-3-nitrobenzoyl chloride.
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General Protocol B: O-Acylation (Ester Synthesis)
Used for coupling to alcohols or phenols.

Reagents
Solvent/Base: Pyridine (often used as both solvent and base) OR DCM with TEA.

Electrophile: 2-Chloro-3-nitrobenzoyl chloride.

Procedure Modifications
Solvent Choice: For primary alcohols, DCM/TEA is sufficient. For secondary or hindered

alcohols, use Pyridine as the solvent to drive the reaction.

Temperature: Maintain

for the addition. If the substrate is a phenol, the reaction may require gentle heating (

) after addition due to the lower nucleophilicity of phenols compared to amines.

Workup: If using Pyridine, wash the organic layer thoroughly with

solution (to complex and remove pyridine) or extensive

washes.

Mechanistic Insight
Understanding the mechanism aids in troubleshooting. The reaction follows a Nucleophilic Acyl

Substitution (Addition-Elimination) pathway.[1]

Nucleophile
(R-NH2)

Tetrahedral
Intermediate

Attack on C=O

Electrophile
(2-Cl-3-NO2-Ph-COCl)

Amide ProductElimination of Cl-

HCl
(Scavenged by Base)

Click to download full resolution via product page
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Figure 2: The nucleophilic attack is enhanced by the 3-NO2 group, but the trajectory is

constrained by the 2-Cl group.

Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield / Unreacted Amine
Steric hindrance from the 2-Cl

group.

Add 0.1 equiv DMAP (Hyper-

nucleophilic catalyst). Increase

temp to reflux (DCM) or switch

to THF (

).

Hydrolysis (Benzoic Acid

formation)
Wet solvents or wet reagents.

Distill DCM over

or use molecular sieves.

Ensure amine is dry.

Dark/Tar Formation
Exotherm was too high during

addition.

Ensure strict

control. Dilute the acid chloride

further before addition.

Emulsion during Workup
Amide product has surfactant

properties.

Use Brine/DCM mix. Filter

through Celite if solids are

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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